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Compound of Interest

2-Methoxybenzylhydrazine
dihydrochloride

Cat. No. B1302798

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of 2-Methoxybenzylhydrazine
dihydrochloride, a key pharmaceutical intermediate. It covers its chemical properties, detailed
synthesis protocols, and its role in the development of novel therapeutic agents.

Core Chemical Properties

2-Methoxybenzylhydrazine dihydrochloride is a hydrazine derivative utilized as a building
block in organic synthesis, particularly in the pharmaceutical industry. Its chemical
characteristics are summarized below.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1302798?utm_src=pdf-interest
https://www.benchchem.com/product/b1302798?utm_src=pdf-body
https://www.benchchem.com/product/b1302798?utm_src=pdf-body
https://www.benchchem.com/product/b1302798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Molecular Weight 225.11 g/mol [1]
Molecular Formula CsH14CI2N20 [1]

(2-
IUPAC Name methoxyphenyl)methylhydrazin  [1]

e;dihydrochloride

CAS Number 784189-95-3 [1]
White to off-white crystalline

Appearance ] [2]
solid

Solubility Soluble in water [2][3]

Hydrogen Bond Donor Count 4 [1]

Hydrogen Bond Acceptor
ydrog p 3 (1]
Count

Synthesis and Experimental Protocols

The synthesis of substituted benzylhydrazine dihydrochlorides typically involves the reaction of
a corresponding benzyl chloride with hydrazine hydrate, followed by acidification to form the
dihydrochloride salt. The following is a generalized protocol adapted for the synthesis of 2-
Methoxybenzylhydrazine dihydrochloride.

Protocol: Synthesis of 2-Methoxybenzylhydrazine
Dihydrochloride

Materials:
o 2-Methoxybenzyl chloride
e Hydrazine hydrate

e Anhydrous ethanol

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzylhydrazine-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzylhydrazine-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzylhydrazine-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzylhydrazine-dihydrochloride
https://cymitquimica.com/cas/140-69-2/
https://cymitquimica.com/cas/140-69-2/
https://www.chembk.com/en/chem/(2-methoxybenzyl)hydrazine%20dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzylhydrazine-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzylhydrazine-dihydrochloride
https://www.benchchem.com/product/b1302798?utm_src=pdf-body
https://www.benchchem.com/product/b1302798?utm_src=pdf-body
https://www.benchchem.com/product/b1302798?utm_src=pdf-body
https://www.benchchem.com/product/b1302798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

» Concentrated Hydrochloric Acid (HCI)
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a dropping
funnel, a solution of hydrazine hydrate in anhydrous ethanol is prepared.

o Addition of Precursor: 2-Methoxybenzyl chloride is dissolved in anhydrous ethanol and
added dropwise to the hydrazine hydrate solution at room temperature with constant stirring.

e Reaction: The reaction mixture is heated to reflux and maintained for several hours to
facilitate the condensation reaction.

o Solvent Removal: After the reaction is complete, the ethanol is removed under reduced
pressure using a rotary evaporator.

 Acidification and Precipitation: The resulting residue is redissolved in a minimal amount of
anhydrous ethanol and cooled in an ice bath. Concentrated hydrochloric acid is then added
carefully to the solution to precipitate the 2-Methoxybenzylhydrazine dihydrochloride salt.

[4]

« |solation and Purification: The white precipitate is collected by filtration, washed with cold
anhydrous ethanol to remove any unreacted starting materials, and dried under vacuum to
yield the final product.
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Synthesis Workflow

1. Dissolve Hydrazine Hydrate
in Anhydrous Ethanol

:

2. Add 2-Methoxybenzyl Chloride
(dropwise)

:

3. Heat to Reflux
(several hours)

'

4. Remove Solvent
(Reduced Pressure)

:

5. Redissolve in Ethanol
& Cool

6. Acidify with HCI
to Precipitate Salt

7. Filter and Dry Product

Click to download full resolution via product page

A generalized workflow for the synthesis of 2-Methoxybenzylhydrazine dihydrochloride.

Applications in Drug Discovery

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1302798?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Methoxybenzylhydrazine dihydrochloride serves as a crucial intermediate in the synthesis
of various pharmaceutical compounds. Its primary application lies in the creation of heterocyclic
derivatives, which form the scaffold of many therapeutic agents.

« Antitumor Agents: This compound is used in the preparation of 4,6-diarylated 4H-pyran
derivatives. These resulting compounds have demonstrated significant inhibitory effects on

human liver cancer cell lines, highlighting their potential in the development of novel
antitumor drugs.[5]

2-Methoxybenzylhydrazine
Dihydrochloride

recursor

Organic Synthesis
(e.g., Cyclocondensation)

4,6-Diarylated
4H-Pyran Derivatives

Inhibition of Cancer
Cell Proliferation

Human Liver Cancer
Cell Line (BL7402)
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Role as an intermediate in the synthesis of potential antitumor compounds.

Potential Mechanism of Action and Toxicology

While the specific signaling pathways modulated by derivatives of 2-Methoxybenzylhydrazine
dihydrochloride are under investigation, the broader class of hydrazine compounds is known
for its biological activity and associated toxicity.

The toxicity of many hydrazine derivatives is linked to their metabolic activation, often by
cytochrome P450 enzymes.[6] This process can generate reactive intermediates and free
radicals. These reactive species can lead to cellular damage through mechanisms such as:

» Covalent binding to essential macromolecules like proteins.
« Initiation of lipid peroxidation.
¢ Induction of DNA damage.[6]

One-electron oxidation of hydrazines can form radical intermediates that react with molecular
oxygen to generate reactive oxygen species (ROS), contributing to oxidative stress and cellular
toxicity.[6] Researchers developing pharmaceuticals from hydrazine derivatives must consider
these potential toxicological pathways.
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Metabolic Activation Pathway of Hydrazine Derivatives
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Generalized metabolic pathway leading to hydrazine-induced toxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. 2-Methoxybenzylhydrazine dihydrochloride | C8BH14CI2N20 | CID 2760981 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 2. CAS 140-69-2: (4-Methoxybenzyl)Hydrazinedihydrochloride [cymitquimica.com]

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1302798?utm_src=pdf-body-img
https://www.benchchem.com/product/b1302798?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzylhydrazine-dihydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Methoxybenzylhydrazine-dihydrochloride
https://cymitquimica.com/cas/140-69-2/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1302798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 3. chembk.com [chembk.com]
e 4. nbinno.com [nbinno.com]
e 5. guidechem.com [guidechem.com]

e 6. BIOTRANSFORMATION OF HYDRAZINE DERVATIVES IN THE MECHANISM OF
TOXICITY - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [A Technical Guide to 2-Methoxybenzylhydrazine
Dihydrochloride: Properties, Synthesis, and Applications]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1302798#2-methoxybenzylhydrazine-
dihydrochloride-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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